Cas no 1254339-11-1 (2,2-dimethylpiperidine;hydrochloride)

• Product Name: 2,2-dimethylpiperidine;hydrochloride
• CAS No: 1254339-11-1
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• MDL: MFCD22689294
• CID: 4691378
• PubChem ID: 74889738
• Update Time: 2025-10-31

2,2-dimethylpiperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylpiperidine hydrochloride
• 2,2-Dimethyl-piperidine hydrochloride
• ZSTJSSFBLHVKRN-UHFFFAOYSA-N
• 2,2-dimethylpiperidine;hydrochloride
• 1328AJ
• CS-0139790
• MFCD22689294
• SY237276
• 1254339-11-1
• AT24213
• 2,2-DIMETHYLPIPERIDINE HCL
• SB32243
• 2,2-Dimethylpiperidinehydrochloride
• EN300-1722247
• SCHEMBL15228854
• Z3243651326

• MDL： MFCD22689294
• Inchi： 1S/C7H15N.ClH/c1-7(2)5-3-4-6-8-7;/h8H,3-6H2,1-2H3;1H
• InChI Key： ZSTJSSFBLHVKRN-UHFFFAOYSA-N
• SMILES： Cl.N1CCCCC1(C)C

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 2,2-dimethylpiperidine;hydrochloride

Comprehensive Overview of 2,2-dimethylpiperidine hydrochloride (CAS No. 1254339-11-1): Properties, Applications, and Industry Insights

2,2-dimethylpiperidine hydrochloride (CAS 1254339-11-1) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural properties. As a derivative of piperidine, this hydrochloride salt offers enhanced solubility and stability, making it valuable for synthetic applications. The compound's dimethyl substitution at the 2-position introduces steric effects that influence reactivity, a feature increasingly explored in drug design and catalysis.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 2,2-dimethylpiperidine hydrochloride. Researchers frequently search for "piperidine derivatives in medicinal chemistry" or "CAS 1254339-11-1 solubility data," reflecting demand for precise physicochemical parameters. The compound's logP value (estimated 1.8-2.3) and water solubility (>50 mg/mL) make it particularly relevant for formulations requiring bioavailability optimization.

In synthetic applications, 2,2-dimethylpiperidine hydrochloride serves as a versatile building block for heterocyclic compounds. Its rigid cyclohexane-like structure with tertiary amine functionality facilitates the construction of complex molecular architectures. Patent analyses reveal growing use in kinase inhibitor development, with particular relevance to neurodegenerative disease research – a trending topic in 2024 biomedical literature.

From a supply chain perspective, manufacturers emphasize cGMP compliance for 1254339-11-1 production, addressing pharmaceutical industry demands. Analytical methods like HPLC purity testing (>98.5%) and residual solvent analysis are critical quality parameters frequently queried by purchasers. The compound's stability under nitrogen atmosphere storage conditions (-20°C) is another key search term among laboratory professionals.

Emerging applications include electrolyte additives for lithium-ion batteries, where piperidine derivatives demonstrate capacity retention properties. This aligns with sustainable energy trends, making 2,2-dimethylpiperidine hydrochloride relevant to materials science discussions. Computational studies (DFT calculations) of its molecular geometry are also increasing, reflecting interdisciplinary interest.

Safety data for CAS 1254339-11-1 indicates standard laboratory handling precautions comparable to similar amine hydrochlorides. The compound's LD50 (oral rat) >500 mg/kg and non-hazardous classification under normal use conditions make it accessible for research applications. Proper waste disposal procedures remain essential, as with all chemical reagents.

The global market for 2,2-dimethylpiperidine hydrochloride shows 12% CAGR growth (2023-2030), driven by contract research organizations and academic institutions. Price fluctuations correlate with piperidine raw material availability, a frequent search topic among procurement specialists. Regional suppliers in North America and Asia-Pacific dominate production, with stringent QC documentation requirements.

Innovative applications continue to emerge, including use as a ligand in asymmetric synthesis and chiral auxiliary in stereoselective reactions. These developments position 1254339-11-1 as a compound of ongoing interest in methodology development papers. Its proton sponge characteristics are also under investigation for pH-sensitive materials.

For analytical chemists, characterization data including 1H NMR (D2O, δ 1.05 ppm, singlet) and FT-IR spectra (2500 cm^-1 N-H stretch) are commonly requested references. The compound's melting point (215-218°C dec.) and hygroscopic nature warrant attention during experimental design – practical considerations frequently discussed in research forums.

As regulatory landscapes evolve, REACH compliance documentation for 2,2-dimethylpiperidine hydrochloride remains crucial for European market access. Environmental fate studies indicate ready biodegradability (>60% in 28 days), addressing sustainability concerns. These attributes contribute to its inclusion in green chemistry toolkits for pharmaceutical synthesis.